Methyl 3-[(4-ethylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-ethylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C21H21NO4S2/c1-4-15-7-11-17(12-8-15)22-28(24,25)20-18(13-27-19(20)21(23)26-3)16-9-5-14(2)6-10-16/h5-13,22H,4H2,1-3H3
• InChI Key: PAODYWBLIAETQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NS(=O)(=O)C2=C(SC=C2C3=CC=C(C=C3)C)C(=O)OC
• Molecular Formula: C21H21NO4S2
• Molecular Weight: 415.5 g/mol
• CAS No.: 941888-43-3

Description

Methyl 3-[(4-ethylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C21H21NO4S2 and its molecular weight is 415.52. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

• Facile Synthesis Techniques : Research demonstrates the synthesis of thiophene derivatives via efficient room-temperature reactions, highlighting the potential for creating a variety of thiophene-based compounds with significant ease and efficiency (Abaee & Cheraghi, 2013).
• Polyhydroquinoline Derivatives Synthesis : Another study utilized a Bronsted acidic ionic liquid catalyst for the synthesis of polyhydroquinoline derivatives, underscoring the role of such compounds in green chemistry and catalysis (Khaligh, 2014).

Material Science

• Polymer Solar Cells : A study focused on the synthesis of a wide-bandgap polymer paired with a thiophene derivative, achieving significant efficiency in polymer solar cells. This research points to the potential of thiophene derivatives in enhancing renewable energy technologies (Park et al., 2017).

Pharmaceutical and Biological Research

• Antimicrobial Activity : Several thiophene derivatives have been synthesized and evaluated for their antimicrobial properties, offering potential applications in developing new antibacterial and antifungal agents. These studies showcase the broad spectrum of biological activities associated with thiophene derivatives (Altundas et al., 2010); (Mabkhot et al., 2015).
• Biological-Based Nano Organo Solid Acids : The design and synthesis of novel, biological-based nano organocatalysts with thiophene derivatives for green chemistry applications, demonstrating the synthetic versatility and potential environmental benefits of such compounds (Zolfigol et al., 2015).